Artificial regulation of transcription applying carbohydrate–lectin interaction

Chemical Communications Pub Date: 2002-04-23 DOI: 10.1039/B202579P

Abstract

A complex of plasmid DNA–lactose conjugate with lectin is proposed as an artificial system to control transcription activity: the in vitro transcription of DNA in the conjugate with T7 RNA polymerase was repressed in the presence of RCA120, and then the transcription ability was recovered by adding lactose or a lactose-carrying polymer to the repression system.

Graphical abstract: Artificial regulation of transcription applying carbohydrate–lectin interaction
Recommended Literature